Cas no 364353-97-9 (Benzene, 4-bromo-2-methoxy-1-phenoxy-)

• Product Name: Benzene, 4-bromo-2-methoxy-1-phenoxy-
• CAS No: 364353-97-9
• MF: C₁₃H₁₁BrO₂
• MW: 279.129243135452
• MDL: MFCD28360690
• CID: 3950840
• PubChem ID: 22736282
• Update Time: 2025-06-14

Benzene, 4-bromo-2-methoxy-1-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-2-methoxy-1-phenoxy-
• 4-Bromo-2-methoxy-1-phenoxy-benzene
• 4-bromo-2-methoxy-1-phenoxybenzene
• VHSOFNWXRPCZNY-UHFFFAOYSA-N
• CS-0194311
• E93482
• MFCD28360690
• 364353-97-9
• SCHEMBL1129837

• MDL： MFCD28360690
• Inchi： 1S/C13H11BrO2/c1-15-13-9-10(14)7-8-12(13)16-11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： VHSOFNWXRPCZNY-UHFFFAOYSA-N
• SMILES： C1(OC2=CC=CC=C2)=CC=C(Br)C=C1OC

Computed Properties

• Exact Mass: 277.994
• Monoisotopic Mass: 277.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 18.5A^2

Additional information on Benzene, 4-bromo-2-methoxy-1-phenoxy-

Recent Advances in the Study of Benzene, 4-bromo-2-methoxy-1-phenoxy- (CAS: 364353-97-9) in Chemical Biology and Pharmaceutical Research

Benzene, 4-bromo-2-methoxy-1-phenoxy- (CAS: 364353-97-9) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its brominated and methoxy-substituted benzene ring, serves as a versatile intermediate in the synthesis of more complex molecules with potential therapeutic applications. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics targeting various disease pathways.

One of the key areas of interest is the role of Benzene, 4-bromo-2-methoxy-1-phenoxy- in the synthesis of novel heterocyclic compounds. Researchers have demonstrated its efficacy as a building block in the construction of pharmacophores that exhibit activity against cancer cell lines. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of selective inhibitors for tyrosine kinases, which are implicated in several oncogenic processes. The study reported that derivatives of this compound showed promising in vitro activity against breast and lung cancer cell lines, with IC50 values in the low micromolar range.

In addition to its applications in oncology, Benzene, 4-bromo-2-methoxy-1-phenoxy- has been investigated for its potential in central nervous system (CNS) drug development. A recent preprint on bioRxiv detailed its incorporation into a series of compounds designed to modulate GABA-A receptors, which are critical targets for anxiolytic and anticonvulsant therapies. The researchers noted that the bromine and methoxy substituents on the benzene ring contributed to enhanced binding affinity and selectivity, making it a valuable scaffold for further optimization.

From a synthetic chemistry perspective, advancements in the catalytic functionalization of Benzene, 4-bromo-2-methoxy-1-phenoxy- have also been reported. A 2024 paper in Organic Letters described a palladium-catalyzed cross-coupling reaction that enables the introduction of diverse aryl and heteroaryl groups at the bromine position. This methodology expands the structural diversity of accessible derivatives and facilitates the rapid exploration of structure-activity relationships (SAR) in drug discovery programs.

Despite these promising developments, challenges remain in the large-scale production and purification of Benzene, 4-bromo-2-methoxy-1-phenoxy-. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce byproduct formation. For example, a study in ACS Omega proposed a streamlined two-step synthesis from commercially available starting materials, achieving an overall yield of 65% with high purity (>98%). These improvements are critical for enabling broader application of this compound in industrial and academic settings.

Looking ahead, researchers anticipate that Benzene, 4-bromo-2-methoxy-1-phenoxy- will continue to play a pivotal role in medicinal chemistry. Its unique structural features and demonstrated biological activity make it a compelling candidate for further investigation. Future studies are expected to explore its potential in additional therapeutic areas, such as infectious diseases and inflammation, while also addressing current limitations in synthesis and scalability.